Cas no 855207-53-3 (6-phenylnaphthalene-2-carboxylic Acid)
855207-53-3 structure
Product Name:6-phenylnaphthalene-2-carboxylic Acid
CAS No:855207-53-3
MF:C17H12O2
MW:248.275984764099
CID:1845960
PubChem ID:53485704
Update Time:2025-04-21
6-phenylnaphthalene-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 6-phenylnaphthalene-2-carboxylic Acid
- SureCN2310774
- 6-phenyl-2-naphthoic acid
- 6-phenyl-naphthalene-2-carboxylic acid
- 6-phenyl-2-naphthoic acid;6-phenyl-naphthalene-2-carboxylic acid;
- DTXSID10704789
- 855207-53-3
- DB-016440
- SCHEMBL2310774
-
- Inchi: 1S/C17H12O2/c18-17(19)16-9-8-14-10-13(6-7-15(14)11-16)12-4-2-1-3-5-12/h1-11H,(H,18,19)
- InChI Key: BNMIGHLFXDYZGD-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2=CC(=CC=C2C=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 248.08400
- Monoisotopic Mass: 248.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.30000
- LogP: 4.20500
6-phenylnaphthalene-2-carboxylic Acid Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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